![molecular formula C28H22FNO4 B2893175 (2S)-2-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-(4-fluoronaphthalen-1-yl)propanoic acid CAS No. 2350147-82-7](/img/structure/B2893175.png)
(2S)-2-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-(4-fluoronaphthalen-1-yl)propanoic acid
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Description
(2S)-2-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-(4-fluoronaphthalen-1-yl)propanoic acid is a useful research compound. Its molecular formula is C28H22FNO4 and its molecular weight is 455.485. The purity is usually 95%.
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Scientific Research Applications
Protective Groups in Synthesis The fluoren-9-ylmethoxycarbonyl (Fmoc) group is a significant protective group for hydroxy-groups in synthesis, compatible with various acid- and base-labile protecting groups. It can be conveniently removed with triethylamine in dry pyridine, leaving other sensitive groups intact, demonstrating its utility in the synthesis of complex molecules such as octathymidylic acid fragments (Gioeli & Chattopadhyaya, 1982).
Fluorescent Amino Acids in Proteins A strategy for the biosynthetic incorporation of low-molecular-weight fluorophores into proteins at defined sites has been developed, using genetically encoded fluorescent amino acids. This allows for the study of protein structure, dynamics, localization, and interactions in vitro and in vivo, showcasing the application of fluorescent derivatives in biological research (Summerer et al., 2006).
Synthesis of Functional Derivatives The synthesis of 2‐(9H‐Fluoren‐9‐ylmethoxycarbonylamino)‐thiazole‐4‐carboxylic acid demonstrates the chemical versatility of fluoren-9-ylmethoxycarbonyl derivatives, prepared from 3‐bromopyruvic acid and N‐Fmoc‐thiourea. This highlights the role of such compounds in the development of novel chemical entities with potential applications in material science and drug development (Le & Goodnow, 2004).
Solid-Phase Synthesis Applications N-Fluoren-9-ylmethoxycarbonyl groups have been used in the solid-phase synthesis approach for creating N-alkylhydroxamic acids. This method showcases the efficiency and versatility of fluorenylmethoxycarbonyl-protected intermediates in synthesizing structurally diverse hydroxamic acids, which are valuable in medicinal chemistry (Mellor & Chan, 1997).
Peptide Synthesis The fluoren-9-ylmethoxycarbonyl (Fmoc) strategy has been effectively utilized in peptide synthesis, offering a reliable method for preparing C-terminal amide peptides. This method highlights the Fmoc group's role in facilitating the synthesis of peptides with difficult sequences, underscoring its importance in peptide chemistry (Johnson et al., 1993).
properties
IUPAC Name |
(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(4-fluoronaphthalen-1-yl)propanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H22FNO4/c29-25-14-13-17(18-7-1-6-12-23(18)25)15-26(27(31)32)30-28(33)34-16-24-21-10-4-2-8-19(21)20-9-3-5-11-22(20)24/h1-14,24,26H,15-16H2,(H,30,33)(H,31,32)/t26-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVVMQSXHKKYXNK-SANMLTNESA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NC(CC4=CC=C(C5=CC=CC=C45)F)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)N[C@@H](CC4=CC=C(C5=CC=CC=C45)F)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H22FNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
455.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2350147-82-7 |
Source
|
Record name | (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(4-fluoronaphthalen-1-yl)propanoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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